N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide
• InChI: InChI=1S/C12H10FNOS/c1-8-6-7-16-11(8)12(15)14-10-5-3-2-4-9(10)13/h2-7H,1H3,(H,14,15)
• InChI Key: JTPQNUANOBARAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)NC2=CC=CC=C2F
• Molecular Formula: C12H10FNOS
• Molecular Weight: 235.28 g/mol

Description

N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide, also known as FUB-144, is a synthetic cannabinoid that belongs to the indole-3-carboxamide family. It is a potent agonist of the cannabinoid receptor CB1, which is responsible for the psychoactive effects of cannabis. FUB-144 is a relatively new compound that has gained popularity among researchers due to its high potency and selectivity for the CB1 receptor.

Mechanism of Action

N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide acts as an agonist of the CB1 receptor, which is a G protein-coupled receptor that is predominantly expressed in the central nervous system. Activation of the CB1 receptor by N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide leads to the inhibition of adenylyl cyclase and the activation of mitogen-activated protein kinase (MAPK) signaling pathways. This results in the modulation of neurotransmitter release and the regulation of various physiological processes such as pain perception, appetite, and mood.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide has been shown to produce a range of biochemical and physiological effects in animal studies. These effects include sedation, hypothermia, catalepsy, antinociception, and locomotor suppression. N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide has also been shown to produce behavioral effects such as anxiety and depression-like behaviors. The biochemical and physiological effects of N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide are similar to those of other synthetic cannabinoids and are thought to be mediated by the activation of the CB1 receptor.

Advantages and Limitations for Lab Experiments

N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide has several advantages for use in lab experiments. It is a highly potent and selective agonist of the CB1 receptor, which makes it useful for studying the pharmacology of synthetic cannabinoids. N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, there are also limitations to the use of N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide in lab experiments. Its high potency and selectivity for the CB1 receptor can make it difficult to interpret the results of experiments. N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide is also a relatively new compound, and there is limited information available on its long-term effects and toxicity.

Future Directions

There are several future directions for research on N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide. One area of interest is the development of new synthetic cannabinoids with improved pharmacological properties. This could involve modifying the structure of N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide to enhance its selectivity, potency, or duration of action. Another area of interest is the investigation of the long-term effects and toxicity of N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide. This could involve studies on the neurotoxicity, genotoxicity, or carcinogenicity of N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide. Finally, there is a need for further research on the biochemical and physiological effects of N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide in different animal models and under different experimental conditions. This could help to improve our understanding of the pharmacology and toxicology of synthetic cannabinoids.

Synthesis Methods

N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide can be synthesized using a multi-step procedure that involves the reaction of 2-fluoroaniline with 3-methylthiophene-2-carboxylic acid. The reaction is catalyzed by a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a base such as triethylamine (TEA). The resulting intermediate is then treated with a reducing agent such as lithium aluminum hydride (LiAlH4) to yield the final product. The purity and yield of N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide can be improved by using chromatographic techniques such as column chromatography or HPLC.

Scientific Research Applications

N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide has been used in scientific research to study the pharmacology and toxicology of synthetic cannabinoids. It has been shown to have high affinity and selectivity for the CB1 receptor, which is responsible for the psychoactive effects of cannabis. N-(2-fluorophenyl)-3-methylthiophene-2-carboxamide has also been used to investigate the structure-activity relationship of indole-3-carboxamides and to develop new synthetic cannabinoids with improved pharmacological properties.